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Compound of Interest

2-Hydroxy-2-(5-nitro-2-
Compound Name:
thienyl)acetic Acid

Cat. No.: B13538626

Get Quote

Executive Summary

Nitro-thienyl acetic acids (and their close analogs like 5-nitro-2-thenoic acid) are electrophilic,
acidic heterocycles. Their safety profile is dominated by two mechanistic pillars:

 Acidic Corrosivity: The carboxylic/acetic acid side chain (

) causes direct tissue irritation and potential corneal damage.

« Nitro-Bioactivation: The nitrothiophene moiety is a "structural alert" for genotoxicity.
Metabolic reduction of the nitro group yields reactive hydroxylamines capable of forming
DNA adducts, necessitating their handling as Suspected Mutagens (GHS Category 2).

Chemical Identity & Physicochemical Properties

While various isomers exist, the 5-nitro-2-substituted congeners are the most industrially
relevant.
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Data (Representative for

Property Relevance to Safety
Class)
) 5-Nitro-2-thiophenecarboxylic Primary reference for SDS
Chemical Name _
acid (Anchor Analog) data.
6317-37-9 (Carboxylic acid - ) .
CAS Number Identifier for inventory tracking.
analog)

High oxygen content; potential
Molecular Formula i N
energetic decomposition.

Pale yellow to brown Dust explosion hazard if finely
Appearance i .
crystalline powder divided.
. Soluble in hot water, alcohols, High mobility in biological
Solubility ) ) )
DMSO systems; rapid skin absorption.
Acidity (

) ) Sufficiently acidic to cause
~3.5 (Carboxylic); ~4.0 (Acetic) ) o
) Grade 2 Skin/Eye irritation.

Toxicological Profile: The "Deep Dive"
Mechanism of Action: Nitroreduction & Genotoxicity

The toxicity of nitrothiophenes is not passive; it is metabolically driven. Unlike nitrobenzenes,
the thiophene ring is electron-rich, but the nitro group strongly withdraws density, making the
ring susceptible to nucleophilic attack and enzymatic reduction.

The Bioactivation Pathway:

 Nitroreduction: Cytosolic nitroreductases (or bacterial enzymes in the Ames test) reduce the
group.
» Reactive Intermediates: The reduction proceeds through a nitroso (

) intermediate to a hydroxylamine (

)
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 DNA Damage: The hydroxylamine esterifies (via acetyltransferases/sulfotransferases) to
form a nitrenium ion, which covalently binds to guanine residues in DNA, causing mutations.

Figure 1: Metabolic Activation Pathway of Nitrothiophenes (Visualizing the conversion of the
parent compound to the DNA-reactive species)
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Caption: Step-wise bioactivation of the nitrothiophene moiety. The formation of the Nitrenium
lon is the critical step leading to genotoxicity (Ames Positive).

Acute Toxicity & Irritation
» Oral Toxicity: Generally Classified as Acute Tox. 4 (Harmful).[1]

values for thiophene derivatives often range from 400—-1000 mg/kg (rat).

o Skin/Eye: The acetic acid side chain donates protons (

), causing coagulation necrosis of proteins on contact.

o Eyes: Risk of irreversible corneal opacity if not rinsed immediately (Cat. 2A/1).

o Skin: Erythema and edema (Cat. 2).

Safety Data Sheet (SDS) Synthesis

This section consolidates data into a GHS-compliant framework. Use this data to populate local
SDS templates.
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GHS Classification

Hazard Statement (H-

Hazard Class Category

Code)
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation.

- H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects.[1]

] H335: May cause respiratory
STOT - Single Exposure 3 o
irritation.

Precautionary Statements (P-Codes)

e Prevention:

o P201: Obtain special instructions before use.

o P261: Avoid breathing dust/fume.[1]

o P280: Wear protective gloves (Nitrile/Neoprene) and eye protection (Safety Goggles).
e Response:

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]
Remove contact lenses.[2]

o P308+P313: IF exposed or concerned: Get medical advice/attention.

Risk Management & Experimental Protocols
Handling Decision Tree

When introducing this compound into a workflow, follow this logic to determine engineering
controls.
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New Nitro-thienyl
Acid Synthesis

Physical Form?

High Dust Risk \Vapor Risk

Powder/Crystal

Use Powder Hood
( (HEPA Filter) ) Gtandard Fume HOO(D

PPE: Nitrile Gloves (Double),
Goggles, Lab Coat

:

Disposal:
Segregated Organic Acid Waste
(Do NOT mix with Oxidizers)

Click to download full resolution via product page

Caption: Operational workflow for selecting engineering controls based on physical state to
minimize inhalation and contact risks.

Safe Handling Protocol: Solubilization & Transfer

Objective: To prepare a stock solution without generating dust or aerosol.

o Engineering Control: Perform all weighing operations inside a Class Il Biological Safety
Cabinet or a dedicated Powder Weighing Station.
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» Solvent Selection: Use DMSO or Methanol. Note: DMSO enhances skin permeability;
double-gloving is mandatory.

» Neutralization (Spill Response):
o Prepare a Sodium Carbonate (

) solution.

o In case of a spill, cover the powder with paper towels dampened with the carbonate
solution to neutralize the acid and prevent dust dispersion.

o Do NOT use bleach (hypochlorite) as it may react with the amine/nitro groups to form toxic
chloramines.

Waste Disposal

o Classification: Hazardous Chemical Waste (Toxic, Corrosive).
o Segregation: Keep separate from strong bases and oxidizers.

o Destruction: Incineration is the preferred method. Chemical oxidation (e.g., Fenton's reagent)
can be used for pre-treatment but must be validated for complete nitro-group mineralization.

References

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 77337, (2-Nitrophenyl)acetic acid. (Used as structural analog for toxicity data). [Link][3]

o Valsynthese SA.Material Safety Data Sheet: 2-Nitrothiophene. (Source for mutagenicity and
acute toxicity data of the core pharmacophore). [Link]

» ResearchGate.Toxicity Originating from Thiophene Containing Drugs: Exploring the
Mechanism. (Source for metabolic activation pathways). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/77337
https://en.wikipedia.org/wiki/(2-Nitrophenyl)acetic_acid
https://www.valsynthese.ch/
https://www.researchgate.net/
https://www.benchchem.com/product/b13538626?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13538626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. valsynthese.ch [valsynthese.ch]

2. lobachemie.com [lobachemie.com]

3. (2-Nitrophenyl)acetic acid - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Technical Guide: Toxicity & Safety Profile of Nitro-thienyl
Acetic Acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13538626/docs#technical-guide-toxicity-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13538626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

